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Compound Name:
1,8-Dioxacyclotetradecane-2,9-

dione

Cat. No.: B1248240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,8-Dioxacyclotetradecane-2,9-dione (CAS No. 1020-83-3) is a cyclic ester, specifically a

dilactone, derived from the dimerization of 6-hydroxyhexanoic acid.[1] As a macrocyclic

compound, it serves as a monomer in the synthesis of aliphatic polyesters. These polyesters

are of significant interest in the fields of biodegradable materials and drug delivery systems,

owing to their biocompatibility and tunable degradation profiles. This technical guide provides a

comprehensive review of the available literature on 1,8-dioxacyclotetradecane-2,9-dione,

focusing on its synthesis, properties, and potential applications.

Chemical and Physical Properties
1,8-Dioxacyclotetradecane-2,9-dione is a white solid at room temperature. Its fundamental

properties are summarized in the table below. The molecule is described as a polycyclic

hydrocarbon that is reactive in low light and thermally stable.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1248240?utm_src=pdf-interest
https://www.benchchem.com/product/b1248240?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2020/gc/d0gc01454k
https://www.benchchem.com/product/b1248240?utm_src=pdf-body
https://www.benchchem.com/product/b1248240?utm_src=pdf-body
https://www.biosynth.com/p/BAA02083/1020-83-3-18-dioxacyclotetradecane-29-dione
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 1020-83-3 [2]

Molecular Formula C₁₂H₂₀O₄ [2]

Molecular Weight 228.28 g/mol [2]

Melting Point 112 °C [2]

Boiling Point 442.1 °C [2]

SMILES
C1CCC(=O)OCCCCCC(=O)O

CC1
[2]

Synthesis of 1,8-Dioxacyclotetradecane-2,9-dione
While specific, detailed protocols for the synthesis of 1,8-dioxacyclotetradecane-2,9-dione
are not extensively reported in publicly available literature, a plausible and commonly employed

method for the formation of such cyclic esters is the cyclodimerization of the corresponding

hydroxy acid, in this case, 6-hydroxyhexanoic acid. This process typically involves an

intramolecular esterification reaction, which can be promoted by heat and/or a catalyst.

Experimental Protocol: Representative Synthesis from
6-Hydroxyhexanoic Acid
The following protocol is a representative method based on general principles of lactonization

and should be optimized for specific laboratory conditions.

Materials:

6-hydroxyhexanoic acid

A suitable acid catalyst (e.g., p-toluenesulfonic acid) or a condensation agent (e.g.,

dicyclohexylcarbodiimide with 4-dimethylaminopyridine)

High-boiling point, non-polar solvent (e.g., toluene or xylene)

Standard laboratory glassware for reflux and distillation
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Purification apparatus (e.g., column chromatography system with silica gel)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, dissolve 6-hydroxyhexanoic acid in toluene to a dilute concentration (e.g., 0.1 M).

The use of high dilution favors intramolecular cyclization over intermolecular polymerization.

Catalysis: Add a catalytic amount of p-toluenesulfonic acid to the solution.

Reaction: Heat the mixture to reflux. The water formed during the esterification will be

azeotropically removed and collected in the Dean-Stark trap, driving the reaction towards the

product.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the

organic solution with a saturated aqueous solution of sodium bicarbonate to neutralize the

acid catalyst, followed by a wash with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by column chromatography on

silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to isolate

the desired 1,8-dioxacyclotetradecane-2,9-dione.

Quantitative Data:

Yield: The yield of this reaction is highly dependent on the reaction conditions, particularly

the concentration of the starting material. Specific yield data for this compound is not readily

available in the literature.

Spectroscopic Data
Detailed spectroscopic data such as ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry for 1,8-
dioxacyclotetradecane-2,9-dione are not widely published. Researchers are advised to

perform their own characterization upon synthesis.
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Applications in Polymer Chemistry
The primary application of 1,8-dioxacyclotetradecane-2,9-dione is as a monomer for the

synthesis of aliphatic polyesters through ring-opening polymerization (ROP). This method is

particularly attractive as it allows for the production of high molecular weight polymers with

controlled structures.

Lipase-Catalyzed Ring-Opening Polymerization
Enzymatic ROP using lipases has emerged as a green and sustainable alternative to traditional

metal-based catalysts.[3] Lipases, such as Candida antarctica lipase B (CALB), are known to

effectively catalyze the ROP of various lactones.[4]

Experimental Protocol: Representative Lipase-Catalyzed ROP

Materials:

1,8-Dioxacyclotetradecane-2,9-dione

Immobilized lipase (e.g., Novozym 435)

Anhydrous toluene

Standard laboratory glassware for reactions under inert atmosphere

Procedure:

Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or

nitrogen), add 1,8-dioxacyclotetradecane-2,9-dione and anhydrous toluene.

Enzyme Addition: Add the immobilized lipase to the solution.

Reaction: Heat the mixture at a specific temperature (e.g., 60-90 °C) with stirring for a

defined period (e.g., 24-72 hours).

Termination and Purification: After the desired reaction time, cool the mixture and dissolve it

in a suitable solvent like chloroform. Remove the enzyme by filtration. Precipitate the

polymer by adding the solution to a non-solvent such as cold methanol.
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Drying: Collect the polymer by filtration and dry it under vacuum to a constant weight.

Quantitative Data:

Molecular Weight and Polydispersity: The molecular weight and polydispersity of the

resulting polyester are dependent on the reaction conditions (temperature, time, enzyme

concentration) and the purity of the monomer. Specific data for polymers derived from this

particular monomer are not readily available.

Biological Activity and Drug Development Potential
There is limited and largely unsubstantiated information regarding the biological activity of 1,8-
dioxacyclotetradecane-2,9-dione. One source suggests potential antidepressant and

antipsychotic effects in rats, but this is not supported by peer-reviewed scientific literature and

should be treated with caution.[2] The same source also warns against its use for psychotic

depression due to potential for particle growth in the lungs.[2]

Given its primary role as a monomer for biodegradable polyesters, its application in drug

development is more likely to be indirect, as a component of drug delivery systems. The

resulting polyesters could be formulated into nanoparticles, microparticles, or implants for the

controlled release of therapeutic agents.

Signaling Pathways: There is no information available in the scientific literature regarding the

interaction of 1,8-dioxacyclotetradecane-2,9-dione with any biological signaling pathways.
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Caption: Plausible synthesis of 1,8-dioxacyclotetradecane-2,9-dione.

Experimental Workflow for Characterization
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Caption: General workflow for characterization.

Conclusion
1,8-Dioxacyclotetradecane-2,9-dione is a macrocyclic ester with a clear application as a

monomer in the synthesis of biodegradable polyesters. While its basic physical properties are

known, there is a notable lack of detailed, publicly available scientific literature on its specific

synthesis protocols, comprehensive characterization data, and biological activity. The

information presented in this guide is compiled from available data and inferred from general

chemical principles. Further research is warranted to fully elucidate the properties and potential

of this compound, particularly in the development of novel biomaterials for drug delivery and
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other biomedical applications. Researchers working with this compound are encouraged to

publish their findings to contribute to the collective understanding of this potentially valuable

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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